Cas no 2248174-15-2 ((αR)-3,3-Difluoro-α-methylcyclobutanepropanoic acid)

(αR)-3,3-Difluoro-α-methylcyclobutanepropanoic acid is a highly specialized organic compound featuring a cyclobutane ring and a carboxylic acid group. Its unique structure endows it with notable stability and reactivity, making it a valuable building block in organic synthesis. This compound exhibits high purity and selectivity, which are critical for complex organic transformations. Its distinctive fluorinated substituents confer additional electronic properties, enhancing its potential in various chemical applications.

(αR)-3,3-Difluoro-α-methylcyclobutanepropanoic acid structure

2248174-15-2 structure

Product Name:(αR)-3,3-Difluoro-α-methylcyclobutanepropanoic acid

CAS No:2248174-15-2

MF:C₈H₁₂F₂O₂

MW:178.176489830017

CID:6139246

PubChem ID:129321709

Update Time:2025-07-22

(αR)-3,3-Difluoro-α-methylcyclobutanepropanoic acid Chemical and Physical Properties

Names and Identifiers

- (αR)-3,3-Difluoro-α-methylcyclobutanepropanoic acid
- （2R)-3-(3,3-difluorocyclobutyl)-2-methylpropanoic acid
- EN300-6505630
- 2248174-15-2
- Inchi： 1S/C8H12F2O2/c1-5(7(11)12)2-6-3-8(9,10)4-6/h5-6H,2-4H2,1H3,(H,11,12)/t5-/m1/s1
- InChI Key： WYELERVPQFSRJQ-RXMQYKEDSA-N
- SMILES： C(C1CC(C1)(F)F)[C@@H](C)C(=O)O

Computed Properties

Exact Mass: 178.08053595g/mol
Monoisotopic Mass: 178.08053595g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 3
Complexity: 184
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 37.3Å²

Experimental Properties

Density: 1.19±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 251.6±10.0 °C(Predicted)
pka: 4.82±0.10(Predicted)

(αR)-3,3-Difluoro-α-methylcyclobutanepropanoic acid Pricemore >>

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